Cas no 1345471-47-7 (2-(4-fluoro-3-methoxyphenyl)aniline)

• Product Name: 2-(4-fluoro-3-methoxyphenyl)aniline
• CAS No: 1345471-47-7
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• MDL: MFCD20441866
• CID: 2771077
• PubChem ID: 56776747
• Update Time: 2025-10-24

2-(4-fluoro-3-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-methoxyphenyl)aniline
• DTXSID10718361
• 1345471-47-7
• 4'-Fluoro-3'-methoxy[1,1'-biphenyl]-2-amine
• MFCD20441866
• CS-0209519
• SB77040
• BS-26726

• MDL： MFCD20441866
• Inchi： 1S/C13H12FNO/c1-16-13-8-9(6-7-11(13)14)10-4-2-3-5-12(10)15/h2-8H,15H2,1H3
• InChI Key： JTRHYQHOKRFSIG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 217.09000
• Monoisotopic Mass: 217.090292168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.66470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-fluoro-3-methoxyphenyl)aniline

Comprehensive Overview of 2-(4-Fluoro-3-Methoxyphenyl)Aniline (CAS No. 1345471-47-7): Properties, Applications, and Industry Insights

The compound 2-(4-fluoro-3-methoxyphenyl)aniline (CAS No. 1345471-47-7) is a fluorinated aromatic amine derivative with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and methoxy substituents, contribute to its versatility as a building block in organic synthesis. This article explores its chemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, 2-(4-fluoro-3-methoxyphenyl)aniline belongs to the class of aniline derivatives, characterized by a benzene ring substituted with both electron-withdrawing (fluoro) and electron-donating (methoxy) groups. This electronic asymmetry enhances its reactivity in cross-coupling reactions, making it valuable for constructing complex molecules. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer therapeutics, where researchers frequently search for "novel kinase inhibitor scaffolds" or "fluorinated drug candidates."

From an industrial perspective, the demand for fluorinated intermediates like CAS No. 1345471-47-7 has surged due to their metabolic stability and bioavailability—key attributes in modern drug design. Analytical techniques such as HPLC and LC-MS are commonly employed for purity verification, aligning with the industry's focus on "high-purity synthesis methods" and "quality control in API production." The compound's logP value and solubility profile also make it a subject of interest in computational chemistry studies, addressing frequent queries about "predictive modeling for drug-like properties."

Environmental considerations are increasingly shaping the synthesis of 2-(4-fluoro-3-methoxyphenyl)aniline. Researchers are exploring catalytic fluorination methods to reduce waste, responding to searches like "sustainable fluorination techniques." Additionally, its potential in crop protection chemicals connects with global discussions on "low-residue agrochemicals," though rigorous ecotoxicity assessments remain critical. Regulatory compliance with REACH and other frameworks is another frequent search topic among manufacturers.

In conclusion, 2-(4-fluoro-3-methoxyphenyl)aniline exemplifies how targeted molecular modifications drive innovation across life sciences. Its intersection with trending themes—from precision medicine to green synthesis—ensures continued relevance in both academic and industrial settings, while SEO-optimized terms like "fluorinated aniline supplier" or "CAS 1345471-47-7 applications" reflect its commercial importance.